2-bromo-N'-(2-methylbenzoyl)benzohydrazide

• IUPAC Name: N'-(2-bromobenzoyl)-2-methylbenzohydrazide
• InChI: InChI=1S/C15H13BrN2O2/c1-10-6-2-3-7-11(10)14(19)17-18-15(20)12-8-4-5-9-13(12)16/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key: NFRKCJMIGHOORZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NNC(=O)C2=CC=CC=C2Br
• Molecular Formula: C15H13BrN2O2
• Molecular Weight: 333.18 g/mol

Description

2-bromo-N'-(2-methylbenzoyl)benzohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-bromo-N'-(2-methylbenzoyl)benzohydrazide is not fully understood. However, it is believed that the compound induces apoptosis, a programmed cell death, in cancer cells. The compound also inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2-bromo-N'-(2-methylbenzoyl)benzohydrazide has been studied for its biochemical and physiological effects. The compound has been found to inhibit the activity of certain enzymes, including topoisomerase II, which is involved in DNA replication and repair. The compound also induces apoptosis in cancer cells, which leads to the death of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-bromo-N'-(2-methylbenzoyl)benzohydrazide in lab experiments is its potential anticancer activity. The compound has shown promising results in inhibiting the growth of cancer cells. However, one of the limitations of using this compound is its limited solubility in water, which makes it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the study of 2-bromo-N'-(2-methylbenzoyl)benzohydrazide. One of the directions is to study the compound's mechanism of action in more detail to understand how it induces apoptosis in cancer cells. Another direction is to study the compound's potential applications in other fields, such as agriculture and environmental science. Additionally, further research is needed to explore the compound's potential side effects and toxicity in vivo.
Conclusion:
In conclusion, 2-bromo-N'-(2-methylbenzoyl)benzohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. Further research is needed to explore the compound's potential applications and limitations in different fields of scientific research.

Synthesis Methods

2-bromo-N'-(2-methylbenzoyl)benzohydrazide can be synthesized using different methods. One of the commonly used methods is the reaction of 2-bromo-N-phenylbenzohydrazide with 2-methylbenzoyl chloride in the presence of a base. The reaction yields 2-bromo-N'-(2-methylbenzoyl)benzohydrazide as a white solid.

Scientific Research Applications

2-bromo-N'-(2-methylbenzoyl)benzohydrazide has potential applications in various fields of scientific research. One of the significant applications is in the field of medicinal chemistry. This compound has been studied for its anticancer activity against different cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has shown promising results in inhibiting the growth of cancer cells.